Cas no 1105201-66-8 (2-({[1-phenyl-4-(propan-2-yl)-1H-pyrazolo[3,4-d]pyridazin-7-yl]sulfanyl}methyl)pyridine)

• Product Name: 2-({[1-phenyl-4-(propan-2-yl)-1H-pyrazolo[3,4-d]pyridazin-7-yl]sulfanyl}methyl)pyridine
• CAS No: 1105201-66-8
• MF: C₂₀H₁₉N₅S
• MW: 361.463361978531
• CID: 6421043
• PubChem ID: 30860835
• Update Time: 2025-10-29

2-({[1-phenyl-4-(propan-2-yl)-1H-pyrazolo[3,4-d]pyridazin-7-yl]sulfanyl}methyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-({[1-phenyl-4-(propan-2-yl)-1H-pyrazolo[3,4-d]pyridazin-7-yl]sulfanyl}methyl)pyridine
• 1-phenyl-4-propan-2-yl-7-(pyridin-2-ylmethylsulfanyl)pyrazolo[3,4-d]pyridazine
• 1H-Pyrazolo[3,4-d]pyridazine, 4-(1-methylethyl)-1-phenyl-7-[(2-pyridinylmethyl)thio]-
• 4-isopropyl-1-phenyl-7-((pyridin-2-ylmethyl)thio)-1H-pyrazolo[3,4-d]pyridazine
• AKOS024509867
• CCG-312074
• VU0644261-1
• 1105201-66-8
• F5481-0202

• Inchi： 1S/C20H19N5S/c1-14(2)18-17-12-22-25(16-9-4-3-5-10-16)19(17)20(24-23-18)26-13-15-8-6-7-11-21-15/h3-12,14H,13H2,1-2H3
• InChI Key： NYEOZLDRODHIRN-UHFFFAOYSA-N
• SMILES： C1(SCC2=NC=CC=C2)=NN=C(C(C)C)C2C=NN(C3=CC=CC=C3)C1=2

Computed Properties

• Exact Mass: 361.13611680g/mol
• Monoisotopic Mass: 361.13611680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 81.8Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 537.8±50.0 °C(Predicted)
• pka: 3.81±0.12(Predicted)

Additional information on 2-({[1-phenyl-4-(propan-2-yl)-1H-pyrazolo[3,4-d]pyridazin-7-yl]sulfanyl}methyl)pyridine

Comprehensive Overview of 2-({[1-phenyl-4-(propan-2-yl)-1H-pyrazolo[3,4-d]pyridazin-7-yl]sulfanyl}methyl)pyridine (CAS No. 1105201-66-8)

2-({[1-phenyl-4-(propan-2-yl)-1H-pyrazolo[3,4-d]pyridazin-7-yl]sulfanyl}methyl)pyridine (CAS No. 1105201-66-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the pyrazolo[3,4-d]pyridazine family, a class of heterocyclic compounds known for their diverse biological activities. The unique structural features of this molecule, including the phenyl and pyridine moieties, contribute to its potential applications in drug discovery and development.

The molecular structure of 2-({[1-phenyl-4-(propan-2-yl)-1H-pyrazolo[3,4-d]pyridazin-7-yl]sulfanyl}methyl)pyridine is characterized by a pyrazolo[3,4-d]pyridazine core, which is substituted with a phenyl group at the 1-position and an isopropyl group at the 4-position. The 7-position of the core is further functionalized with a sulfanylmethylpyridine side chain. This intricate architecture makes the compound a promising candidate for targeting specific biological pathways, particularly in the context of kinase inhibition and enzyme modulation.

In recent years, the demand for heterocyclic compounds like 2-({[1-phenyl-4-(propan-2-yl)-1H-pyrazolo[3,4-d]pyridazin-7-yl]sulfanyl}methyl)pyridine has surged due to their relevance in drug discovery and medicinal chemistry. Researchers are increasingly exploring the potential of such compounds in the development of novel therapeutics for diseases like cancer, inflammatory disorders, and neurological conditions. The compound's ability to interact with specific biological targets makes it a valuable tool for studying disease mechanisms and designing new drugs.

The synthesis of 2-({[1-phenyl-4-(propan-2-yl)-1H-pyrazolo[3,4-d]pyridazin-7-yl]sulfanyl}methyl)pyridine typically involves multi-step organic reactions, including cyclization, substitution, and functional group transformations. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the compound's purity and structural integrity. These analytical methods ensure that the compound meets the stringent quality standards required for pharmaceutical research and preclinical studies.

One of the most intriguing aspects of 2-({[1-phenyl-4-(propan-2-yl)-1H-pyrazolo[3,4-d]pyridazin-7-yl]sulfanyl}methyl)pyridine is its potential role in targeted therapy. With the growing emphasis on precision medicine, compounds like this are being investigated for their ability to selectively inhibit key enzymes or receptors involved in disease progression. For instance, its pyrazolo[3,4-d]pyridazine core is structurally similar to known kinase inhibitors, which are widely used in cancer treatment.

Beyond its pharmaceutical applications, 2-({[1-phenyl-4-(propan-2-yl)-1H-pyrazolo[3,4-d]pyridazin-7-yl]sulfanyl}methyl)pyridine is also of interest in academic research. Chemists and biologists are studying its structure-activity relationships (SAR) to optimize its properties for specific applications. The compound's sulfanylmethylpyridine side chain, for example, could be modified to enhance its binding affinity or solubility, making it more suitable for drug formulation.

The market for specialized heterocyclic compounds like 2-({[1-phenyl-4-(propan-2-yl)-1H-pyrazolo[3,4-d]pyridazin-7-yl]sulfanyl}methyl)pyridine is expected to grow significantly in the coming years. Pharmaceutical companies and research institutions are actively seeking novel compounds to address unmet medical needs. This trend is driven by advancements in high-throughput screening and computational chemistry, which enable the rapid identification and optimization of potential drug candidates.

For researchers and industry professionals, understanding the properties and applications of 2-({[1-phenyl-4-(propan-2-yl)-1H-pyrazolo[3,4-d]pyridazin-7-yl]sulfanyl}methyl)pyridine is essential. Its unique combination of heterocyclic and aromatic features makes it a versatile building block for molecular design. Whether you're exploring its biological activity or optimizing its synthetic route, this compound offers numerous opportunities for innovation in chemical research and drug development.

In conclusion, 2-({[1-phenyl-4-(propan-2-yl)-1H-pyrazolo[3,4-d]pyridazin-7-yl]sulfanyl}methyl)pyridine (CAS No. 1105201-66-8) represents a fascinating area of study in modern chemistry and pharmacology. Its potential applications in drug discovery, targeted therapy, and academic research highlight its importance as a specialized chemical entity. As the scientific community continues to uncover its full potential, this compound is poised to play a pivotal role in advancing medicinal chemistry and therapeutic innovation.